Cas no 1806877-57-5 (6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-carbonyl chloride
• CAS No: 1806877-57-5
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882572
• Update Time: 2025-10-20

6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-5(14)4-2(9)1-3(6(10)11)13-7(4)12/h1,6H
• InChI Key： FDWLVQAULQNCDM-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C(=CC(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-carbonyl chloride

6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-carbonyl Chloride: A Comprehensive Overview

The compound 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-carbonyl Chloride (CAS No. 1806877-57-5) is a highly specialized chemical entity with significant potential in various fields of organic synthesis and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its versatility and reactivity. The molecule features a pyridine ring substituted with a difluoromethyl group at the 6-position, a fluorine atom at the 4-position, an iodine atom at the 2-position, and a carbonyl chloride group at the 3-position. These substituents collectively impart distinctive electronic and steric properties, making it a valuable building block in modern organic chemistry.

Recent studies have highlighted the importance of halogenated pyridines in the development of novel pharmaceutical agents and advanced materials. The presence of multiple halogen atoms in this compound enhances its reactivity, particularly in nucleophilic substitution and coupling reactions. For instance, the iodine atom at the 2-position is highly susceptible to substitution, enabling the formation of diverse derivatives. Similarly, the carbonyl chloride group at the 3-position serves as an excellent electrophile, facilitating reactions with amines, alcohols, and other nucleophiles to generate amides, esters, and other functionalized products.

One of the most promising applications of 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-carbonyl Chloride lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have exploited its reactivity to construct complex heterocyclic frameworks, which are often encountered in natural products and drug candidates. For example, coupling reactions involving this compound have been employed to synthesize pyridyl-containing antibiotics and anticancer agents. The incorporation of fluorine atoms further enhances the bioavailability and stability of these compounds, making them attractive targets for medicinal chemists.

In addition to its role in drug discovery, this compound has found utility in materials science. The pyridine ring serves as a versatile platform for constructing coordination polymers and metal-organic frameworks (MOFs). The halogen atoms on the ring can act as coordinating ligands or serve as sites for further functionalization. Recent advancements in MOF synthesis have demonstrated that derivatives of this compound can be used to create porous materials with applications in gas storage, catalysis, and sensing technologies.

The synthesis of 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-carbonyl Chloride typically involves multi-step processes that require precise control over reaction conditions. Key steps include the halogenation of pyridine derivatives, followed by selective substitution reactions to introduce the desired substituents. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards for both academic and industrial applications.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for its safe handling and disposal. Studies have shown that it exhibits moderate persistence in aquatic environments but can be effectively degraded under specific conditions such as UV irradiation or microbial action. These findings underscore the importance of implementing proper waste management practices when working with this compound.

In conclusion, 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-carbonyl Chloride (CAS No. 1806877-57-5) is a versatile chemical entity with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various disciplines. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.